Cas no 29699-93-2 (1H-Purine-6-methanol,6,9-dihydro-9-b-D-ribofuranosyl-,(R)- (9CI))

• Product Name: 1H-Purine-6-methanol,6,9-dihydro-9-b-D-ribofuranosyl-,(R)- (9CI)
• CAS No: 29699-93-2
• MF: C₁₁H₁₆N₄O₅
• MW: 284.268542289734
• CID: 255771
• PubChem ID: 99609
• Update Time: 2025-04-19

1H-Purine-6-methanol,6,9-dihydro-9-b-D-ribofuranosyl-,(R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-6-methanol,6,9-dihydro-9-b-D-ribofuranosyl-,(R)- (9CI)
• 1H-Purine-6-methanol, 6,9-dihydro-9-.β.-D-ribofuranosyl-, (R)-
• 6-hydroxymethyl-1,6-dihydropurine ribonucleoside
• 6-Hmdpr
• 29699-93-2
• 1H-Purine-6-methanol, 6,9-dihydro-9-beta-D-ribofuranosyl-, (R)-
• (2R,3S,4R)-2-(hydroxymethyl)-5-[(6R)-6-(hydroxymethyl)-3,6-dihydropurin-9-yl]oxolane-3,4-diol
• NSC 249328

• Inchi： 1S/C11H16N4O5/c16-1-5-7-10(13-3-12-5)15(4-14-7)11-9(19)8(18)6(2-17)20-11/h3-6,8-9,11,16-19H,1-2H2,(H,12,13)/t5-,6+,8+,9+,11?/m0/s1
• InChI Key： IHCROVKYMVBOKC-LWZYLSIZSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H](C1N1C=NC2[C@H](CO)N=CNC1=2)O)O

Computed Properties

• Exact Mass: 284.11200
• Monoisotopic Mass: 284.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132A^2
• XLogP3: -3

Experimental Properties

• Density: 1.96
• Boiling Point: 680.2°Cat760mmHg
• Flash Point: 365.2°C
• Refractive Index: 1.828
• PSA: 132.36000
• LogP: -2.44460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides